(E)-N-MESITYL-3-(3,4,5-TRIMETHOXYPHENYL)-2-PROPENAMIDE

• IUPAC Name: (E)-3-(3,4,5-trimethoxyphenyl)-N-(2,4,6-trimethylphenyl)prop-2-enamide
• InChI: InChI=1S/C21H25NO4/c1-13-9-14(2)20(15(3)10-13)22-19(23)8-7-16-11-17(24-4)21(26-6)18(12-16)25-5/h7-12H,1-6H3,(H,22,23)/b8-7+
• InChI Key: VULHJHNFWHTQML-BQYQJAHWSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)C=CC2=CC(=C(C(=C2)OC)OC)OC)C
• Isomeric SMILES: CC1=CC(=C(C(=C1)C)NC(=O)/C=C/C2=CC(=C(C(=C2)OC)OC)OC)C
• Molecular Formula: C21H25NO4
• Molecular Weight: 355.4 g/mol

Description

(E)-N-MESITYL-3-(3,4,5-TRIMETHOXYPHENYL)-2-PROPENAMIDE is a synthetic organic compound that has garnered interest in various fields of scientific research due to its unique chemical structure and potential biological activities. This compound features a mesityl group and a trimethoxyphenyl group connected by a propenamide linkage, which contributes to its distinct chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-N-MESITYL-3-(3,4,5-TRIMETHOXYPHENYL)-2-PROPENAMIDE typically involves the condensation of mesityl amine with 3-(3,4,5-trimethoxyphenyl)-2-propenoic acid. The reaction is often carried out in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and a catalyst like 4-dimethylaminopyridine (DMAP) under anhydrous conditions .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, such as temperature, solvent, and reaction time, to achieve higher yields and purity suitable for industrial applications.

Chemical Reactions Analysis

Types of Reactions

(E)-N-MESITYL-3-(3,4,5-TRIMETHOXYPHENYL)-2-PROPENAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the mesityl or trimethoxyphenyl groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted derivatives with altered functional groups.

Scientific Research Applications

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential antiproliferative and cytotoxic activities against cancer cell lines.

Medicine: Studied for its anticonvulsant and sedative properties.

Industry: Potential use in the development of new pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of (E)-N-MESITYL-3-(3,4,5-TRIMETHOXYPHENYL)-2-PROPENAMIDE involves its interaction with specific molecular targets and pathways. For instance, it has been shown to inhibit microtubule polymerization, which disrupts cell division and leads to antiproliferative effects . Additionally, its anticonvulsant activity is believed to be mediated through modulation of γ-aminobutyric acid (GABA) neurotransmission .

Comparison with Similar Compounds

Similar Compounds

Combretastatin A4: A natural stilbene with similar microtubule-destabilizing properties.

3,4,5-Trimethoxycinnamic acid: Shares the trimethoxyphenyl group and exhibits sedative effects.

Uniqueness

(E)-N-MESITYL-3-(3,4,5-TRIMETHOXYPHENYL)-2-PROPENAMIDE stands out due to its unique combination of mesityl and trimethoxyphenyl groups, which contribute to its distinct chemical reactivity and biological activities. Its ability to inhibit microtubule polymerization with lower toxicity compared to other compounds makes it a promising candidate for further research and development .